Cas no 16844-21-6 (Carbamic acid, chloro-, ethyl ester)

• Product Name: Carbamic acid, chloro-, ethyl ester
• CAS No: 16844-21-6
• MF: C₃H₆ClNO₂
• MW: 123.538239955902
• CID: 1355859
• PubChem ID: 11829582
• Update Time: 2025-04-20

Carbamic acid, chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, chloro-, ethyl ester
• ethyl N-chlorocarbamate
• Chlor-carbamidsaeure-aethylester
• chlorocarbamic acid ethyl ester
• ethyl chlorocarbamate
• ethyl-N-chlorcarbamat
• N-chloro-carbamic acid ethyl ester
• N-chlorourethan
• N-chlorourethane
• DA-09453
• 16844-21-6
• SCHEMBL1282361
• DTXSID80473975
• ICDQOGMPYSAZFB-UHFFFAOYSA-N

• Inchi： 1S/C3H6ClNO2/c1-2-7-3(6)5-4/h2H2,1H3,(H,5,6)
• InChI Key： ICDQOGMPYSAZFB-UHFFFAOYSA-N
• SMILES： ClNC(=O)OCC

Computed Properties

• Exact Mass: 123.00900
• Monoisotopic Mass: 123.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 1.09070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives